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Ac-Lys-AMC solubility and preparation in DMSO.
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Compound of Interest

Compound Name: Ac-Lys-AMC

Cat. No.: B556373

Ac-Lys-AMC in DMSO: Technical Support Center

This technical support resource provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and preparation of Ac-Lys-AMC
(Na-Acetyl-L-lysyl-7-amino-4-methylcoumarin) in DMSO. Find answers to common questions,
detailed protocols, and troubleshooting guides to ensure the successful use of this fluorogenic
substrate in your experiments.

Frequently Asked Questions (FAQSs)
Q1: What is the maximum solubility of Ac-Lys-AMC in DMSO?

Al: The solubility of Ac-Lys-AMC in DMSO is 100 mg/mL, which is equivalent to 289.53 mM.
[1][2] It is important to note that achieving this concentration may require ultrasonication.[2]
Using fresh, anhydrous DMSO is also crucial, as hygroscopic (water-absorbing) DMSO can
significantly reduce the solubility of the product.

Q2: I am having trouble dissolving Ac-Lys-AMC in DMSO. What should | do?

A2: If you are experiencing difficulty dissolving Ac-Lys-AMC, we recommend the following
troubleshooting steps:

e Use fresh DMSO: Ensure you are using a newly opened bottle of anhydrous or high-purity
DMSO, as it readily absorbs moisture, which can impede solubility.

e Apply sonication: Place your vial in an ultrasonic bath to aid dissolution.
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e Gentle warming: Gently warm the solution to 37°C to help increase solubility. Combine this
with vortexing or sonication for best results.

Q3: How should | prepare a stock solution of Ac-Lys-AMC in DMSO?

A3: To prepare a stock solution, we recommend following a detailed experimental protocol. A
step-by-step guide is provided in the "Experimental Protocols” section below. This involves
accurately weighing the compound, adding the appropriate volume of fresh DMSO, and
ensuring complete dissolution using methods like ultrasonication.

Q4: What are the recommended storage conditions for Ac-Lys-AMC powder and DMSO stock
solutions?

A4: Proper storage is critical to maintain the stability and activity of Ac-Lys-AMC.

e Powder: The lyophilized powder should be stored at -20°C for long-term stability (up to 3
years).

e DMSO Stock Solution: Once dissolved in DMSO, the stock solution should be aliquoted to
avoid repeated freeze-thaw cycles. Store these aliquots at -80°C for up to 6 months or at
-20°C for up to 1 month.

Q5: My DMSO stock solution of Ac-Lys-AMC has precipitated after storage. Can | still use it?

A5: Precipitation can occur, especially with changes in temperature. You can try to redissolve
the precipitate by gently warming the vial to 37°C and vortexing or sonicating. If the precipitate
fully redissolves and the solution is clear, it can likely still be used. However, for highly sensitive
assays, it is always best to use a freshly prepared solution.

Data Presentation

Table 1: Solubility and Stock Solution Preparation for Ac-Lys-AMC in DMSO
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Property Value Notes

Ultrasonication may be
Solubility in DMSO 100 mg/mL (289.53 mM) required. Use of fresh DMSO
is recommended.

Molecular Weight 345.39 g/mol
Storage (Powder) -20°C for up to 3 years

) Aliquot to avoid repeated
Storage (in DMSO) -80°C for up to 6 months

freeze-thaw cycles.

Aliguot to avoid repeated
-20°C for up to 1 month
freeze-thaw cycles.

Experimental Protocols

Methodology for Preparing a 10 mM Ac-Lys-AMC Stock Solution in DMSO

o Preparation: Allow the vial of Ac-Lys-AMC powder to equilibrate to room temperature before

opening to prevent condensation.

» Weighing: Accurately weigh out the desired amount of Ac-Lys-AMC powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM solution, you would
need 3.45 mg of the compound.

e Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing
the powder. For 3.45 mg, you would add 1 mL of DMSO.

» Dissolution: Vortex the vial for 30-60 seconds. If the powder is not fully dissolved, place the
vial in an ultrasonic water bath for 5-10 minutes. Visually inspect the solution to ensure it is
clear and free of particulates.

o Storage: Aliquot the stock solution into smaller, single-use volumes in appropriate
microcentrifuge tubes. Store these aliquots at -80°C for long-term storage or -20°C for short-

term storage.
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Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues
encountered during the preparation of Ac-Lys-AMC solutions in DMSO.
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Troubleshooting Ac-Lys-AMC Dissolution

Start: Dissolve
Ac-Lys-AMC in DMSO

Is the solution clear?

Yes

Consult manufacturer's Solution ready for use.
technical support. Aliquot and store properly.

Click to download full resolution via product page

Caption: Workflow for troubleshooting Ac-Lys-AMC solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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